Cas no 796096-47-4 (2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-)

2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)- structure
796096-47-4 structure
Product Name:2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-
CAS No:796096-47-4
MF:C12H9BrN2O3
MW:309.115462064743
CID:1797609
PubChem ID:59655962
Update Time:2025-04-21

2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-
    • 1-Benzyl-5-broMo-3-nitro-1H-pyridin-2-one
    • 796096-47-4
    • SCHEMBL5064199
    • 1-benzyl-5-bromo-3-nitro-1,2-dihydropyridin-2-one
    • AKOS027427636
    • 1-Benzyl-5-bromo-3-nitropyridin-2(1H)-one
    • AOQSBDSUKMCUNS-UHFFFAOYSA-N
    • Inchi: 1S/C12H9BrN2O3/c13-10-6-11(15(17)18)12(16)14(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
    • InChI Key: AOQSBDSUKMCUNS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(N(C=1)CC1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.97965g/mol
  • Monoisotopic Mass: 307.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.1Ų
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